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Compound of Interest

Compound Name: (E)-(-)-Aspongopusamide B

Cat. No.: B13911657

For Researchers, Scientists, and Drug Development Professionals

Abstract

(E)-(-)-Aspongopusamide B is a naturally occurring compound isolated from the insect
Aspongopus chinensis. This technical guide provides a comprehensive overview of its chemical
properties, reactivity, and known biological activities. Due to the limited availability of public
data, this document synthesizes information from vendor specifications and the primary
scientific literature to serve as a foundational resource for researchers. While detailed
experimental protocols and signaling pathway analyses are not extensively available, this guide
presents the foundational knowledge required for further investigation and potential therapeutic
development.

Chemical Properties

(E)-(-)-Aspongopusamide B is a moderately complex organic molecule. Key identifying
chemical data is summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13911657?utm_src=pdf-interest
https://www.benchchem.com/product/b13911657?utm_src=pdf-body
https://www.benchchem.com/product/b13911657?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13911657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C20H20N206 MedChemExpress|[1]
Molecular Weight 384.38 g/mol MedChemExpress[1]
CAS Number 1632326-65-8 MedChemExpress|[1]
Not specified in available
Appearance )
literature
_ _ Not specified in available
Melting Point )
literature
- Not specified in available
Solubility ]
literature
Optical Rotation (-) configuration Implied by name

Note: Data regarding the melting point, solubility, and specific optical rotation values are not
readily available in the public domain. Experimental determination of these properties is
recommended for any new research endeavor.

Structure and Reactivity

The chemical structure of (E)-(-)-Aspongopusamide B is characterized by a substituted
aromatic ring system linked to an amide moiety. The "(E)" designation in its name indicates a
specific stereochemical configuration around a double bond, which is crucial for its biological
activity. The molecule's reactivity is predicted to be influenced by its functional groups, including
the amide, hydroxyl, and ether linkages.

Predicted Reactivity:

e Hydrolysis: The amide and potential ester groups may be susceptible to hydrolysis under
acidic or basic conditions.

o Oxidation: The phenolic hydroxyl groups may be prone to oxidation.

 Stability: Stability under various storage conditions (temperature, light, pH) has not been
publicly documented and should be determined empirically.
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Biological Activity

(E)-(-)-Aspongopusamide B was first isolated and identified in a 2014 study by Shi et al.
focusing on bioactive compounds from the insect Aspongopus chinensis. The study screened
various isolated compounds for their potential renal protective effects and inhibitory activity
against cyclooxygenase-2 (COX-2).

While the specific activity of (E)-(-)-Aspongopusamide B was not detailed in the abstract of
the paper, the broader study highlighted that selected compounds from the insect extract
demonstrated:

o Renal Protective Effects: Certain compounds showed protective capabilities in high-glucose-
induced mesangial cells, a model relevant to diabetic nephropathy.

o COX-2 Inhibition: Some of the isolated norepinephrine derivatives exhibited inhibitory effects
on the COX-2 enzyme, which is a key target in anti-inflammatory drug development.

It is important to note that without access to the full study data, the specific contribution of (E)-
(-)-Aspongopusamide B to these activities remains unquantified in the public domain. Further
targeted biological assays are necessary to elucidate its specific mechanism of action and
potency.

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and characterization of (E)-(-)-
Aspongopusamide B are described in the primary literature by Shi et al. (2014). Researchers
should refer to this publication for specific methodologies. A generalized workflow for the
isolation of natural products from insect sources is presented below.
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Caption: Generalized workflow for the isolation and identification of natural products.
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Signaling Pathways

Currently, there is no publicly available information detailing the specific signaling pathways
modulated by (E)-(-)-Aspongopusamide B. Based on the reported biological activities of other
compounds from Aspongopus chinensis, potential areas of investigation could include
pathways related to inflammation and cellular stress in renal cells.

A hypothetical logical relationship for investigating the anti-inflammatory mechanism is
proposed below.

(E)-(-)-Aspongopusamide B

Potential Target
(e.g., COX-2)

Inflammatory Response

Click to download full resolution via product page

Caption: Hypothetical inhibitory action on the COX-2 pathway.

Conclusion and Future Directions

(E)-(-)-Aspongopusamide B is a natural product with potential for further pharmacological
investigation, particularly in the areas of anti-inflammatory and renal protective therapies. The
current body of knowledge is limited, and significant research is required to fully characterize its
chemical and biological properties.
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Recommendations for future research include:

o Total Synthesis: Development of a synthetic route to enable further studies and analog
development.

o Comprehensive Biological Screening: Evaluation against a broad panel of biological targets
to identify its primary mechanism of action.

 In-depth Mechanistic Studies: Investigation of its effects on relevant signaling pathways in
cellular and animal models.

o Physicochemical Characterization: Detailed determination of its solubility, stability, and other
pharmaceutically relevant properties.

This technical guide serves as a starting point for researchers interested in exploring the
therapeutic potential of (E)-(-)-Aspongopusamide B. The information provided, though limited,
highlights a promising natural product worthy of further scientific inquiry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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